Cas no 921861-30-5 (3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide
• CAS No: 921861-30-5
• MF: C₁₆H₁₄ClFN₂O₃S
• MW: 368.810365200043
• CID: 6614263
• PubChem ID: 20933284
• Update Time: 2025-07-01

3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide
• 3-chloro-N-(1-ethyl-2-oxoindolin-5-yl)-4-fluorobenzenesulfonamide
• CCG-176617
• 921861-30-5
• F2256-0022
• AKOS001997352

• Inchi： 1S/C16H14ClFN2O3S/c1-2-20-15-6-3-11(7-10(15)8-16(20)21)19-24(22,23)12-4-5-14(18)13(17)9-12/h3-7,9,19H,2,8H2,1H3
• InChI Key： FHXRQEAGGHDZFW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC1C=CC2=C(C=1)CC(N2CC)=O)(=O)=O)F

Computed Properties

• Exact Mass: 368.0397693g/mol
• Monoisotopic Mass: 368.0397693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide

3-Chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide: A Comprehensive Overview

3-Chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide (CAS No. 921861-30-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a member of the sulfonamide class of compounds and has been extensively studied for its potential therapeutic applications.

The structure of 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide is characterized by a central sulfonamide group (-SO₂NH-) that is substituted with a 3-chloro and 4-fluorobenzene ring. The indole moiety, which is a key component of the compound, contributes to its biological activity and pharmacological properties. The presence of the ethyl group and the oxo functionality further modulates its reactivity and stability.

Recent studies have highlighted the potential of 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting specific enzymes involved in the pathogenesis of these conditions.

In addition to its neuroprotective properties, 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that it can reduce inflammation and pain by modulating the activity of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic profile of 3-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-4-fluorobenzene-1-sulfonamide has been extensively studied to optimize its therapeutic potential. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-N-(1-ethyl-2-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy)-4-fluorobenzene-sulfonamide in various indications. Preliminary results from phase I trials have shown promising outcomes, with patients reporting significant improvements in symptoms without major adverse effects.

The synthesis of 3-chloro-N-(1-methylpropyl)-4-methoxybenzene-sulfonamide involves several steps, including the preparation of the indole derivative and the subsequent coupling with the chlorofluorobenzene sulfonate. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been employed to improve yield and purity. These advancements have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 3-chloro-N-(1-methylpropyl)-4-methoxybenzene-sulfonamide (CAS No. 921861) represents a promising candidate in the development of new therapeutic agents for neurodegenerative diseases, inflammation, and pain management. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.